Cas no 3948-13-8 (4'-Acetyl-2,5-biphenyldiol)

4'-Acetyl-2,5-biphenyldiol structure
4'-Acetyl-2,5-biphenyldiol structure
Product Name:4'-Acetyl-2,5-biphenyldiol
CAS No:3948-13-8
MF:C14H12O3
MW:228.243284225464
CID:924630
Update Time:2023-08-02

4'-Acetyl-2,5-biphenyldiol Chemical and Physical Properties

Names and Identifiers

    • 2-p-acetylphenylhydroquinone
    • 4'-Acetyl-2,5-biphenyldiol
    • 1-[4-(2,5-dihydroxy-phenyl)-phenyl]-ethanone
    • 1-(2',5'-dihydroxy[1,1'-biphenyl]-4-yl)ethanone
    • Inchi: 1S/C14H12O3/c1-9(15)10-2-4-11(5-3-10)13-8-12(16)6-7-14(13)17/h2-8,16-17H,1H3
    • InChI Key: FVXMJHNNESHJEJ-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1C1C=CC(C(C)=O)=CC=1)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Density: 1.010
  • Melting Point: 193~194℃
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